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Compound of Interest

Compound Name: Einecs 302-961-4

Cat. No.: B12670485

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety protocols and logistical information for handling the chemical
compound identified as 1-(3-bromopropyl)-2,5-dimethylpyrrolidinium bromide, corresponding to
EINECS number 302-961-4 and CAS number 94135-90-7. Adherence to these guidelines is
essential to ensure a safe laboratory environment.

Chemical Identification and Hazards

Identifier Value
EINECS Number 302-961-4
CAS Number 94135-90-7

) 1-(3-bromopropyl)-2,5-dimethylpyrrolidinium
Chemical Name _
bromide

While a specific, verified safety data sheet for 1-(3-bromopropyl)-2,5-dimethylpyrrolidinium
bromide with comprehensive hazard information is not readily available, data from closely
related compounds, such as 1-(3-Bromopropyl)pyrrolidine-2,5-dione, suggest that this chemical
should be handled with caution. The primary potential hazards are likely to involve skin and eye
irritation.

Personal Protective Equipment (PPE)
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A comprehensive approach to personal protection is mandatory when handling this substance.

The following table summarizes the required PPE.

Protection Type

Specifications and Procedures

Eye and Face Protection

Weatr tightly fitting safety goggles with side-
shields. These should conform to EN 166 (EU)
or NIOSH (US) standards.[1]

Skin Protection

Chemical-resistant, impervious gloves must be
worn. Always inspect gloves for integrity before
use. Fire-resistant clothing is also

recommended.[1]

Respiratory Protection

In situations where exposure limits may be
exceeded, or if irritation is experienced, a full-

face respirator should be used.[1]

Operational and Disposal Plans

Handling and Storage:

First Aid Measures:

Avoid the formation of dust and aerosols.[1]

Prevent contact with skin and eyes.[1]

Work in a well-ventilated area, preferably under a chemical fume hood.[2]

Keep containers tightly closed in a dry, cool, and well-ventilated place.

Keep away from heat, sparks, and open flames.
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Exposure Route

First Aid Procedure

Inhalation

Move the individual to fresh air. If breathing is
difficult, administer oxygen. If breathing has
stopped, provide artificial respiration. Seek

immediate medical attention.[1]

Skin Contact

Immediately remove all contaminated clothing.
Wash the affected area thoroughly with soap

and plenty of water. Consult a physician.[1]

Eye Contact

Rinse cautiously with water for at least 15
minutes. Remove contact lenses if present and
easy to do. Continue rinsing. Seek immediate

medical attention.[1]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Call a poison control

center or doctor immediately.[1]

Spill and Leakage Procedures:

» Evacuate personnel from the spill area.

Disposal:

Ensure adequate ventilation and remove all sources of ignition.

Wear appropriate personal protective equipment as outlined above.

For containment, use inert absorbent material such as sand or earth.

Collect the spilled material and place it in a suitable, closed container for disposal.

» Dispose of the chemical and any contaminated materials in accordance with all applicable

federal, state, and local environmental regulations.

e Do not allow the chemical to enter drains or waterways.[1]
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Experimental Workflow for Safe Handling

The following diagram illustrates the logical workflow for safely handling Einecs 302-961-4 in a
laboratory setting.
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Caption: Logical workflow for the safe handling of Einecs 302-961-4.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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